Cas no 30651-24-2 (5-nitropyridine-2-carboxylic acid)

5-Nitropyridine-2-carboxylic acid is a nitro-substituted pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its carboxylic acid and nitro functional groups make it a versatile intermediate for constructing heterocyclic compounds, agrochemicals, and active pharmaceutical ingredients (APIs). The electron-withdrawing nitro group enhances reactivity in nucleophilic substitution and reduction reactions, while the carboxylic acid allows for further derivatization via esterification, amidation, or decarboxylation. This compound is particularly valuable in medicinal chemistry for designing bioactive molecules due to its structural rigidity and potential for hydrogen bonding. High purity grades are available to ensure reproducibility in synthetic applications.
5-nitropyridine-2-carboxylic acid structure
30651-24-2 structure
Product Name:5-nitropyridine-2-carboxylic acid
CAS No:30651-24-2
MF:C6H4N2O4
MW:168.106961250305
MDL:MFCD04114182
CID:53634
PubChem ID:354333241
Update Time:2025-10-16

5-nitropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Nitro-2-pyridinecarboxylic acid
    • 5-Nitro-2-picolinic acid
    • 3-Nitro-6-pyridinecarboxylic acid
    • 5-Nitropyridine-2-carboxylic acid
    • 5-Nitro-2-picolinic
    • 5-Nitropicolinic acid
    • 5-nitropyridine-2-carboxylic acid
    • MDL： MFCD04114182
    • Inchi： 1S/C6H4N2O4/c9-6(10)5-2-1-4(3-7-5)8(11)12/h1-3H,(H,9,10)
    • InChI Key： QKYRCTVBMNXTBT-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC(=CN=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 168.01700
  • Monoisotopic Mass: 168.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5
  • Topological Polar Surface Area: 96A^2

Experimental Properties

  • Density: 1.571
  • Melting Point: 215-217°C
  • Boiling Point: 389.8℃ at 760 mmHg
  • Flash Point: 389.829 °C at 760 mmHg
  • Refractive Index: 1.625
  • Solubility: Soluble in dimethyl sulfoxide.
  • PSA: 96.01000
  • LogP: 1.21120

5-nitropyridine-2-carboxylic acid Security Information

5-nitropyridine-2-carboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-nitropyridine-2-carboxylic acid Production Method

5-nitropyridine-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:30651-24-2)5-nitropyridine-2-carboxylic acid
Order Number:A820469
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):258.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:30651-24-2)5-Nitropyridine-2-carboxylic acid
Order Number:sfd629
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:30651-24-2)5-Nitropyridine-2-carboxylic acid
Order Number:LE2008
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:41
Price ($):discuss personally
Email:18501500038@163.com

5-nitropyridine-2-carboxylic acid Related Literature

30651-24-2 (5-nitropyridine-2-carboxylic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:30651-24-2)5-nitropyridine-2-carboxylic acid
A820469
Purity:99%
Quantity:100g
Price ($):258.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:30651-24-2)5-Nitropyridine-2-carboxylic acid
sfd629
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email